Dihydro-2(3H)-thiophenone Dihydro-2(3H)-thiophenone γ-Thiobutyrolactone undergoes copolymerization with glycidyl phenyl ether to form poly(ester-alt-sulfide).
Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product.
Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes.
Brand Name: Vulcanchem
CAS No.: 1003-10-7
VCID: VC21036334
InChI: InChI=1S/C4H6OS/c5-4-2-1-3-6-4/h1-3H2
SMILES: C1CC(=O)SC1
Molecular Formula: C4H6OS
Molecular Weight: 102.16 g/mol

Dihydro-2(3H)-thiophenone

CAS No.: 1003-10-7

Cat. No.: VC21036334

Molecular Formula: C4H6OS

Molecular Weight: 102.16 g/mol

* For research use only. Not for human or veterinary use.

Dihydro-2(3H)-thiophenone - 1003-10-7

Specification

Description γ-Thiobutyrolactone undergoes copolymerization with glycidyl phenyl ether to form poly(ester-alt-sulfide).
Dihydro-2(3H)-thiophenone, also known as 2-oxothiolane or 4-butyrothiolactone, belongs to the class of organic compounds known as thiolanes. These are organic compounds containing thiolane, a five-member saturated ring containing four carbon atoms and a sulfur atom. Dihydro-2(3H)-thiophenone is soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Dihydro-2(3H)-thiophenone has been primarily detected in feces. Within the cell, dihydro-2(3H)-thiophenone is primarily located in the cytoplasm. Dihydro-2(3H)-thiophenone is a burnt and garlic tasting compound that can be found in coffee and coffee products. This makes dihydro-2(3H)-thiophenone a potential biomarker for the consumption of this food product.
Dihydro-2(3H)-thiophenone is a member of tetrahydrothiophenes.
CAS No. 1003-10-7
Molecular Formula C4H6OS
Molecular Weight 102.16 g/mol
IUPAC Name thiolan-2-one
Standard InChI InChI=1S/C4H6OS/c5-4-2-1-3-6-4/h1-3H2
Standard InChI Key KMSNYNIWEORQDJ-UHFFFAOYSA-N
SMILES C1CC(=O)SC1
Canonical SMILES C1CC(=O)SC1

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